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Compound of Interest

Compound Name: 1-Chloro-4-methylhexane

Cat. No.: B8703372

Technical Support Center: 1-Chloro-4-methylhexane

This technical support guide provides essential information for the safe handling and use of 1-
Chloro-4-methylhexane in a laboratory setting. Given the limited specific safety and handling
data available for this compound, the following guidance is based on the properties of
structurally similar chlorinated alkanes and general best practices for chemical safety.
Researchers should always perform a risk assessment before starting any new experiment.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 1-Chloro-4-methylhexane?

Al: While specific toxicological data for 1-Chloro-4-methylhexane is not readily available, it
should be handled as a potentially hazardous substance. Based on similar chlorinated alkanes,
the primary hazards are likely to include:

Flammability: May be a flammable liquid and vapor. Keep away from heat, sparks, and open
flames.

Skin and Eye Irritation: Direct contact can cause irritation.

Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.

Harmful if Swallowed or Inhaled: Ingestion or significant inhalation could be harmful.
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Q2: What personal protective equipment (PPE) should | wear when working with 1-Chloro-4-
methylhexane?

A2: Appropriate PPE is crucial for minimizing exposure. The recommended PPE includes:

Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards should be worn.
[1][2] For operations with a higher risk of splashing, a face shield should be used in addition
to goggles.[1][2]

» Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[1]
[3] Always inspect gloves for integrity before use and change them immediately if
contaminated.

o Body Protection: A flame-resistant lab coat should be worn and kept buttoned.[1] Long pants
and closed-toe shoes are mandatory.[1]

o Respiratory Protection: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[4][5] If engineering controls are insufficient to maintain
exposure below acceptable limits, a NIOSH-approved respirator may be necessary.[1][6]

Q3: How should | properly store 1-Chloro-4-methylhexane?

A3: Proper storage is essential for safety and to maintain the chemical's integrity.

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]

o Keep away from heat, sparks, open flames, and other sources of ignition.[5][7]

o Store separately from incompatible materials, such as strong oxidizing agents.

e The storage container should be properly labeled with the chemical name and hazard
information.

Q4: What should | do in case of a spill?

A4: In the event of a spill, follow these procedures:

e Evacuate non-essential personnel from the immediate area.
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o Ensure adequate ventilation.

 Remove all sources of ignition.[4][7]

o Wear appropriate PPE, including respiratory protection if necessary.

o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material into a suitable container for disposal.[4]

o Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

o Dispose of the waste material in accordance with local, state, and federal regulations.
Q5: What are the first-aid measures for exposure to 1-Chloro-4-methylhexane?

A5: In case of accidental exposure, take the following immediate actions:

¢ Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[4][5]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes.[4][7] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Quantitative Data

Due to the limited availability of experimental data for 1-Chloro-4-methylhexane, the following
table includes computed properties from PubChem.[8]
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Property Value

Molecular Formula C7H15CI

Molecular Weight 134.65 g/mol

IUPAC Name 1-chloro-4-methylhexane
CAS Number 86646-45-9

Experimental Protocols

Protocol: General Handling and Dispensing of 1-Chloro-4-methylhexane
e Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for a

[¢]

similar compound, if a specific one is not available.

[¢]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment (glassware, stir bars, etc.) inside the fume hood.

[e]

o

Don the appropriate PPE as described in the FAQ section.
o Dispensing:

Ground and bond containers when transferring the liquid to prevent static discharge.[5]

[¢]

[¢]

Use only non-sparking tools.[4][5]

o

Slowly pour the required amount of 1-Chloro-4-methylhexane into a suitable, labeled
container.

o

Keep the primary container tightly sealed when not in use.
e Post-Handling:

o Wipe down any contaminated surfaces within the fume hood.
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o Properly dispose of any contaminated disposable materials (e.g., pipette tips, wipes) in a
designated hazardous waste container.

o Remove PPE in the correct order to avoid self-contamination.
o Wash hands thoroughly with soap and water after handling the chemical.

Visualizations
Emergency Spill Response Workflow
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Spill of 1-Chloro-4-methylhexane Occurs
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Caption: Workflow for handling a chemical spill of 1-Chloro-4-methylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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